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The table below summarizes the basic information for the two isomers of 4-Undecenoic acid, which are

primarily obtained from commercial chemical suppliers rather than identified from natural sources in the

searched literature [1] [2].

Isomer Name
CAS
Number

Molecular
Formula

Molecular
Weight (g/mol)

Notes

(E)-4-Undecenoic
acid (trans-)

35329-55-
6

C₁₁H₂₀O₂ 184.28 Data from commercial
chemical suppliers [1].

(Z)-4-Undecenoic
acid (cis-)

49580-59-
8

C₁₁H₂₀O₂ 184.28 Data from commercial
chemical suppliers [2].

Insights from a Related Compound: Undecylenic Acid

While direct data on 4-Undecenoic acid is scarce, its isomer Undecylenic acid (10-undecenoic acid) is

well-documented and originates from both natural and industrial processes.

Natural Occurrence: Undecylenic acid is naturally present in human sweat [3].
Industrial Derivation: It is prepared on an industrial scale by the pyrolysis of ricinoleic acid, which

is derived from castor oil [4].
Bioactive Source: It has also been identified as a bioactive compound in black elderberry [5].
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Bacterial Biosynthesis of Alkynes as a Research
Pathway

Although your searched compound wasn't specified, current research on the natural biosynthesis of terminal

alkyne functional groups provides a relevant methodological framework. This research involves specific

enzymatic pathways in bacteria.

The diagram below illustrates a carrier protein-dependent pathway used by bacteria for the biosynthesis of

terminal alkynes, which could inform your research into similar compounds [6].
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Diagram of the carrier protein-dependent bacterial pathway for terminal alkyne biosynthesis. This pathway

is catalyzed by a set of enzymes (TtuA/B/C or JamA/B/C) and has been successfully reconstituted in E. coli

to produce novel alkyne-bearing polyketides [6].

Suggestions for Further Research

Given the limited direct information, you may need to explore alternative research strategies:

Broaden Search Terminology: Search for "undecenoic acid" and related unsaturated fatty acids in

scientific databases.
Explore Biosynthetic Pathways: The bacterial pathway for alkyne biosynthesis represents a

promising route for the engineered production of specific unsaturated fatty acids [6].
Utilize Chemical Databases: Use resources like PubChem to find related compounds and their

known biological activities or sources [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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